molecular formula C15H16O B8538000 Benzenemethanol, 3-(2-phenylethyl)- CAS No. 123926-50-1

Benzenemethanol, 3-(2-phenylethyl)-

Cat. No.: B8538000
CAS No.: 123926-50-1
M. Wt: 212.29 g/mol
InChI Key: DELVHZKYKCJADV-UHFFFAOYSA-N
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Description

Benzenemethanol, 3-(2-phenylethyl)- is a useful research compound. Its molecular formula is C15H16O and its molecular weight is 212.29 g/mol. The purity is usually 95%.
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Properties

CAS No.

123926-50-1

Molecular Formula

C15H16O

Molecular Weight

212.29 g/mol

IUPAC Name

[3-(2-phenylethyl)phenyl]methanol

InChI

InChI=1S/C15H16O/c16-12-15-8-4-7-14(11-15)10-9-13-5-2-1-3-6-13/h1-8,11,16H,9-10,12H2

InChI Key

DELVHZKYKCJADV-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CCC2=CC(=CC=C2)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

Ethyl 3-phenethylbenzoate (180 mg) was dissolved in 2 ml of anhydrous tetrahydrofuran, and under ice cooling, 42 mg of lithium aluminum hydride was added by portions over 5 minutes. The mixture was stirred for one hour under ice cooling. Water (10 ml) was added to the reaction mixture to decompose the excess of the reducing agent. The mixture was then extracted with 20 ml of ethyl ether. The extract was separated, washed with a saturated aqueous sodium chloride solution, and dried over anhydrous sodium sulfate. The solvent was evaporated to give 140 mg (yield 93%) of 3-phenethylbenzyl alcohol.
Quantity
180 mg
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reactant
Reaction Step One
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2 mL
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solvent
Reaction Step One
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42 mg
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reactant
Reaction Step Two
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Quantity
10 mL
Type
reactant
Reaction Step Three

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